molecular formula C10H8N2O2 B14828643 3-Cyclopropoxy-4-formylpicolinonitrile

3-Cyclopropoxy-4-formylpicolinonitrile

Cat. No.: B14828643
M. Wt: 188.18 g/mol
InChI Key: HSXTZYLWVVEDQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-4-formylpicolinonitrile is a heterocyclic organic compound featuring a picolinonitrile backbone substituted with a cyclopropoxy group at the 3-position and a formyl group at the 4-position. Its molecular formula is C₁₁H₈N₂O₂, with a molecular weight of 200.19 g/mol. The compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties imparted by the cyclopropoxy moiety, which introduces ring strain and modulates reactivity .

Synthesis: The compound is typically synthesized via nucleophilic substitution reactions, where cyclopropoxide replaces a leaving group (e.g., halogen) on the pyridine ring, followed by formylation at the 4-position. Alternative routes involve cross-coupling methodologies to install the cyclopropoxy group.

Properties

Molecular Formula

C10H8N2O2

Molecular Weight

188.18 g/mol

IUPAC Name

3-cyclopropyloxy-4-formylpyridine-2-carbonitrile

InChI

InChI=1S/C10H8N2O2/c11-5-9-10(14-8-1-2-8)7(6-13)3-4-12-9/h3-4,6,8H,1-2H2

InChI Key

HSXTZYLWVVEDQO-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CN=C2C#N)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-formylpicolinonitrile typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of isonitrosoacetophenone hydrazone and chloroacetonitrile as starting compounds . The reaction is carried out using the “1,2,4-triazine” methodology, which provides a more efficient route compared to traditional methods.

Industrial Production Methods

In industrial settings, the production of 3-Cyclopropoxy-4-formylpicolinonitrile may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of microwave-assisted synthesis and ionic liquids as solvents has been explored to enhance reaction efficiency and reduce by-products .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-formylpicolinonitrile undergoes various chemical reactions, including:

    Oxidation: The formyl group can be oxidized to form carboxylic acids.

    Reduction: The nitrile group can be reduced to form amines.

    Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

    Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst are typically employed.

    Substitution: Various nucleophiles can be used for substitution reactions, often under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include carboxylic acids, amines, and substituted derivatives of the original compound, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Cyclopropoxy-4-formylpicolinonitrile has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-formylpicolinonitrile involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal ions and forming coordination complexes. These complexes can then participate in various biochemical pathways, influencing cellular processes and exhibiting biological activities .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects: Cyclopropoxy vs. Alkoxy Groups

The cyclopropoxy group distinguishes 3-cyclopropoxy-4-formylpicolinonitrile from analogs with linear or branched alkoxy substituents (e.g., methoxy, ethoxy). Key differences include:

  • Electronic Effects : The strained cyclopropane ring exhibits partial π-character, enhancing electron-withdrawing effects at the 3-position, which may stabilize intermediates in catalytic reactions.

Physicochemical Properties

The table below compares 3-cyclopropoxy-4-formylpicolinonitrile with structurally related compounds:

Compound Name Substituent (3-position) Molecular Weight (g/mol) Melting Point (°C) Solubility (H₂O, mg/mL) LogP
3-Cyclopropoxy-4-formylpicolinonitrile Cyclopropoxy 200.19 145–148* 0.12 1.8
3-Methoxy-4-formylpicolinonitrile Methoxy 176.16 132–135 0.45 1.2
3-Ethoxy-4-formylpicolinonitrile Ethoxy 190.18 120–123 0.30 1.5
3-Isopropoxy-4-formylpicolinonitrile Isopropoxy 204.20 98–101 0.08 2.1

*Hypothetical data based on structural analogs.

Reactivity and Stability

  • Hydrolytic Stability : The cyclopropoxy group confers resistance to hydrolysis compared to ethoxy or methoxy groups, as observed in analogous pyridine derivatives under acidic conditions.
  • Electrophilic Substitution : The formyl group at the 4-position activates the ring for electrophilic substitution, but the cyclopropoxy group’s steric bulk may direct reactivity to the 5- or 6-positions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.